Cas no 1823582-20-2 (3-(Pyridin-3-yl)pyrazine-2-carbaldehyde)

• Product Name: 3-(Pyridin-3-yl)pyrazine-2-carbaldehyde
• CAS No: 1823582-20-2
• MF: C₁₀H₇N₃O
• MW: 185.182081460953
• MDL: MFCD28166006
• CID: 5045178
• PubChem ID: 86263261
• Update Time: 2026-02-28

3-(Pyridin-3-yl)pyrazine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-3-yl)pyrazine-2-carbaldehyde
• 3-pyridin-3-ylpyrazine-2-carbaldehyde
• 3-(Pyridin-3-yl)pyrazine-2-carbaldehyde

• MDL： MFCD28166006
• Inchi： 1S/C10H7N3O/c14-7-9-10(13-5-4-12-9)8-2-1-3-11-6-8/h1-7H
• InChI Key： LLQXTKHSXNOYSD-UHFFFAOYSA-N
• SMILES： O=CC1C(C2C=NC=CC=2)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 0.2
• Topological Polar Surface Area: 55.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-(Pyridin-3-yl)pyrazine-2-carbaldehyde

Comprehensive Overview of 3-(Pyridin-3-yl)pyrazine-2-carbaldehyde (CAS No. 1823582-20-2)

3-(Pyridin-3-yl)pyrazine-2-carbaldehyde (CAS No. 1823582-20-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a pyridine and pyrazine ring system, serves as a versatile intermediate in the synthesis of bioactive molecules. Its aldehyde functional group makes it a valuable precursor for condensation reactions, enabling the creation of Schiff bases, hydrazones, and other derivatives with potential applications in drug discovery.

In recent years, the demand for 3-(Pyridin-3-yl)pyrazine-2-carbaldehyde has surged, driven by its role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential to modulate enzyme activity, a hot topic in precision medicine. The compound’s ability to interact with biological targets, such as protein-protein interactions, aligns with the growing focus on targeted therapies for diseases like cancer and autoimmune disorders.

The synthesis of 3-(Pyridin-3-yl)pyrazine-2-carbaldehyde often involves multi-step reactions, including cross-coupling and oxidation processes. Advanced techniques like microwave-assisted synthesis have been explored to improve yield and reduce reaction times, addressing the industry’s push for green chemistry and sustainable manufacturing. These innovations resonate with the global trend toward eco-friendly chemical production, a frequently searched topic in scientific forums.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity for research applications. Its stability under various conditions makes it suitable for high-throughput screening (HTS), a critical step in drug discovery pipelines. As the pharmaceutical industry increasingly adopts AI-driven molecular design, compounds like 3-(Pyridin-3-yl)pyrazine-2-carbaldehyde are being studied for their QSAR (Quantitative Structure-Activity Relationship) profiles, another trending search term in computational chemistry.

Beyond pharmaceuticals, 3-(Pyridin-3-yl)pyrazine-2-carbaldehyde finds utility in material science, particularly in designing organic semiconductors and coordination polymers. Its conjugated system allows for electron delocalization, a property exploited in optoelectronic devices. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance, a key point for readers searching for multi-functional chemicals.

In conclusion, 3-(Pyridin-3-yl)pyrazine-2-carbaldehyde (CAS No. 1823582-20-2) represents a cornerstone in modern synthetic chemistry, bridging gaps between medicinal chemistry, green synthesis, and materials engineering. Its adaptability to cutting-edge technologies like AI-aided drug design and sustainable catalysis ensures its continued prominence in scientific literature and industrial applications.